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Compound of Interest

Compound Name: Praseodymium oxalate

Cat. No.: B1605168

CAS No. 24992-60-7

This technical guide provides an in-depth analysis of praseodymium oxalate decahydrate, a
compound of interest to researchers, scientists, and professionals in material science and
chemistry. This document outlines its chemical and physical properties, synthesis, thermal
decomposition, and crystal structure. While its primary applications are in materials science,
this guide also addresses its limited known biological effects for a comprehensive overview.

Core Properties

Praseodymium oxalate decahydrate is a green crystalline powder with the chemical formula
Pr2(C20a4)3-10H20.[1][2] It is a salt of the rare earth metal praseodymium and oxalic acid. The
compound is notably insoluble in water but slightly soluble in acids.

Table 1: Chemical and Physical Properties of Praseodymium Oxalate Decahydrate
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Property Value

CAS Number 24992-60-7

Chemical Formula Pr2(C204)3-:10H20
Molecular Weight 726.04 g/mol [1][2]
Appearance Green powder/crystals[1][3]
Solubility in Water Insoluble

Synthesis and Experimental Protocols

The primary method for synthesizing praseodymium oxalate decahydrate is through a
precipitation reaction involving a soluble praseodymium salt, typically praseodymium(lll) nitrate,
and oxalic acid.[3]

Generalized Synthesis Protocol: Precipitation

This protocol describes a general method for the synthesis of praseodymium oxalate. The
precise conditions to obtain the decahydrate form may require optimization.

Objective: To synthesize praseodymium oxalate via precipitation.

Materials:

Praseodymium(lll) nitrate (Pr(NOs)s) solution (e.g., 1M)

Oxalic acid (H2C204) solution (e.g., 1M)

Deionized water

Filtration apparatus (e.g., Buchner funnel)

Drying oven
Methodology:

e A solution of praseodymium(lll) nitrate is prepared in deionized water.
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Slowly, and with constant stirring, the oxalic acid solution is added to the praseodymium
nitrate solution.

A green precipitate of praseodymium oxalate will form immediately.

The mixture is allowed to stir for a specified period to ensure complete precipitation.

The precipitate is collected by filtration.

The collected solid is washed with deionized water to remove any unreacted reagents and
byproducts.

The final product is dried under controlled conditions (e.g., in a low-temperature oven) to
obtain the hydrated crystalline solid.
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Generalized Synthesis Workflow

Pr(NOs)s Solution Oxalic Acid Solution
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Precipitation of Prz2(C204)3-nH20

l

Filtration

l

Washing with DI Water

l

Drying

Praseodymium Oxalate Hydrate

Click to download full resolution via product page

Generalized workflow for the synthesis of praseodymium oxalate hydrate.

Thermal Decomposition

Praseodymium oxalate decahydrate undergoes a multi-step decomposition upon heating. The
process involves dehydration followed by the decomposition of the anhydrous oxalate to form
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various intermediates and finally praseodymium oxide as the end product. The exact nature of
the final oxide can vary depending on the atmosphere.

Table 2: Thermal Decomposition Stages of Praseodymium Oxalate Decahydrate

Temperature Range (°C) Process Products

Ambient - ~200 Dehydration Pr2(C204)s + 10H20
Decomposition of anhydrous

~300 - ~500 Pr20(C0s)2, CO, CO2

oxalate

Decomposition of intermediate
~500 - ~700 Pr202C0s, CO2
carbonate

) N ) PreO11 or Pr203 (depending on
>~700 Final decomposition to oxide
atmosphere)

Note: The temperature ranges are approximate and can be influenced by factors such as
heating rate and atmosphere.

Experimental Protocol: Thermogravimetric Analysis
(TGA)

Objective: To analyze the thermal decomposition of praseodymium oxalate decahydrate.

Instrumentation: Thermogravimetric Analyzer (TGA) coupled with Differential Thermal Analysis
(DTA) and Evolved Gas Analysis (EGA).

Methodology:

o A small, accurately weighed sample of praseodymium oxalate decahydrate is placed in the
TGA sample pan.

e The sample is heated from ambient temperature to approximately 1000°C at a controlled
heating rate (e.g., 10°C/min).
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The analysis is conducted under a controlled atmosphere (e.g., inert - Helium, or oxidizing -
Alir).

The weight loss of the sample is recorded as a function of temperature.

The DTA signal provides information about endothermic and exothermic events.

EGA identifies the gaseous products evolved during decomposition.

Thermal Decomposition Pathway
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Simplified thermal decomposition pathway of praseodymium oxalate decahydrate.

Crystal Structure
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Praseodymium oxalate decahydrate crystallizes in the monoclinic system. The structure is
characterized by a network of praseodymium ions coordinated to oxalate groups and water
molecules. Detailed crystallographic data can be obtained through single-crystal X-ray
diffraction analysis.

Biological Activity and Relevance to Drug
Development

Currently, there is a significant lack of specific data on the biological activity of praseodymium
oxalate decahydrate. The primary focus of research on this compound has been its material
properties.

General toxicological studies on praseodymium and other rare earth elements indicate low to
moderate toxicity. Inhalation of rare earth element dusts can potentially lead to
pneumoconiosis, and accumulation in the body may affect liver function. However, these
findings are not specific to the oxalate form and are more relevant to occupational exposure
scenarios.

There is no available literature to suggest that praseodymium oxalate decahydrate has been
investigated for applications in drug development, nor are there any known interactions with
biological signaling pathways. Therefore, for professionals in drug development, this compound
is of limited direct interest based on current scientific knowledge.

Applications

The primary applications of praseodymium oxalate decahydrate are in materials science and
chemistry:

e Precursor for Praseodymium Oxide: It serves as a high-purity precursor for the synthesis of
praseodymium oxides, which are used in pigments for ceramics and glasses, and in certain
alloys.[1][2]

o Catalysis: Praseodymium compounds can act as catalysts in various chemical reactions.[2]

e Phosphors: It is used in the production of phosphors for lighting and display applications.[2]
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Conclusion

Praseodymium oxalate decahydrate is a well-characterized inorganic compound with
established applications in materials science. Its synthesis via precipitation and its thermal
decomposition behavior are understood, providing a basis for the controlled production of
praseodymium-based materials. However, its biological activity remains largely unexplored,
and it currently holds no significant position in the field of drug development. Future research
could potentially explore novel applications, but based on existing data, its utility is firmly rooted
in the chemical and materials sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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